Cas no 39918-90-6 (1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine)

1-Butyryl-4-[3-(4-hydroxyphenyl)allyl]piperazine is a synthetic organic compound featuring a piperazine core substituted with a butyryl group and a 3-(4-hydroxyphenyl)allyl moiety. This structure imparts potential reactivity and functionality, making it suitable for applications in pharmaceutical intermediates or biochemical research. The presence of the hydroxyl group enhances solubility in polar solvents, while the allyl and butyryl groups offer sites for further chemical modifications. Its well-defined molecular architecture allows for precise control in synthetic pathways, supporting its use in targeted drug design or as a scaffold in medicinal chemistry. The compound’s stability under standard conditions ensures consistent performance in laboratory settings.
1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine structure
39918-90-6 structure
Product Name:1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine
CAS No:39918-90-6
MF:C17H24N2O2
MW:288.384664535522
CID:1511374
PubChem ID:168429917
Update Time:2025-11-01

1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[3-(4-hydroxyphenyl)-2-propenyl]-4-(1-oxobutyl)-
    • 39918-90-6
    • 1-Butyryl-4-[3-(4-hydroxy-phenyl)-allyl]-piperazine
    • 1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine
    • Inchi: 1S/C17H24N2O2/c1-2-4-17(21)19-13-11-18(12-14-19)10-3-5-15-6-8-16(20)9-7-15/h3,5-9,20H,2,4,10-14H2,1H3/b5-3+
    • InChI Key: UPGLCEBRGZVMJL-HWKANZROSA-N
    • SMILES: O=C(CCC)N1CCN(C/C=C/C2C=CC(=CC=2)O)CC1

Computed Properties

  • Exact Mass: 288.18392
  • Monoisotopic Mass: 288.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.78

1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B789345-5mg
1-Butyryl-4-[3-(4-hydroxy-phenyl)-allyl]-piperazine
39918-90-6
5mg
$ 282.00 2023-04-18
TRC
B789345-10mg
1-Butyryl-4-[3-(4-hydroxy-phenyl)-allyl]-piperazine
39918-90-6
10mg
$ 529.00 2023-04-18
TRC
B789345-25mg
1-Butyryl-4-[3-(4-hydroxy-phenyl)-allyl]-piperazine
39918-90-6
25mg
$ 1154.00 2023-04-18
TRC
B789345-50mg
1-Butyryl-4-[3-(4-hydroxy-phenyl)-allyl]-piperazine
39918-90-6
50mg
$ 1372.00 2023-04-18
TRC
B789345-250mg
1-Butyryl-4-[3-(4-hydroxy-phenyl)-allyl]-piperazine
39918-90-6
250mg
$ 4500.00 2023-09-08

1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine Related Literature

Additional information on 1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine

Professional Introduction to 1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine (CAS No. 39918-90-6)

1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine, a compound with the CAS number 39918-90-6, represents a significant area of interest in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in pharmaceutical development and drug discovery.

The molecular structure of 1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine incorporates a piperazine ring, which is a common pharmacophore in many bioactive molecules. The presence of a butyryl group and an allyl substituent attached to the piperazine ring, along with a 4-hydroxyphenyl moiety, contributes to its complex interactions with biological targets. These structural features make it a promising candidate for further investigation in various therapeutic contexts.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The piperazine core in 1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine is known to exhibit properties that are relevant to these systems. Specifically, piperazine derivatives have been explored for their potential role in enhancing neurotransmitter activity and improving cerebral blood flow. The hydroxyl group on the phenyl ring further enhances its solubility and bioavailability, making it an attractive candidate for oral administration.

Current research in the field of pharmacology has highlighted the importance of targeting specific enzymes and receptors involved in neurological disorders. The butyryl group in 1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine is particularly noteworthy, as it can interact with acetylcholinesterase and butyrylcholinesterase, enzymes that play crucial roles in the regulation of acetylcholine levels in the brain. This interaction could potentially lead to therapeutic benefits in conditions such as Alzheimer's disease and other cognitive impairments.

The allyl substituent on the piperazine ring adds another layer of complexity to the compound's pharmacological profile. Allylic compounds are known for their ability to undergo various chemical reactions, including Michael additions and oxidation processes, which can be exploited for drug design. This reactivity makes 1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine a versatile scaffold for developing new derivatives with enhanced pharmacological properties.

In addition to its potential applications in neurological disorders, 1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine has also shown promise in cardiovascular research. The compound's ability to interact with vascular smooth muscle cells and modulate endothelial function suggests that it could be used to develop treatments for conditions such as hypertension and atherosclerosis. Recent studies have demonstrated that piperazine derivatives can influence the production of nitric oxide, a key molecule involved in vasodilation and blood pressure regulation.

The synthesis of 1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic modifications, have been employed to introduce the various functional groups into the molecule. These methods not only enhance the efficiency of synthesis but also improve the overall quality of the final product.

The pharmacokinetic properties of 1-Butyryl-4-3-(4-hydroxy-phenyl)-allyl-piperazine are another critical aspect that has been extensively studied. Research has shown that this compound exhibits good oral bioavailability and moderate metabolic stability, making it suitable for clinical development. Additionally, its favorable pharmacokinetic profile suggests that it may have a longer duration of action compared to other similar compounds, which could be advantageous for chronic treatment scenarios.

Ethical considerations are paramount when developing new pharmaceuticals. The synthesis and use of 1-butyrly 4 3( 4 hydrox y phen y l) al ly l -pi peraz ine (CAS No. 39918 90 6) must adhere to strict regulatory guidelines to ensure safety and efficacy. Collaborative efforts between chemists, biologists, and clinicians are essential to translate laboratory findings into viable therapeutic options for patients worldwide.

The future directions for research on 1-butyrly 4 3( 4 hydrox y phen y l) al ly l -pi peraz ine (CAS No. 39918 90 6) are promising and multifaceted. Investigating its interactions with additional biological targets could uncover new therapeutic applications beyond those currently under exploration. Furthermore, exploring novel synthetic pathways may lead to more efficient production methods and cost-effective manufacturing processes.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.